Cas no 18491-91-3 (Benzenamine,4,4'-sulfonylbis[2-nitro-)

• Product Name: Benzenamine,4,4'-sulfonylbis[2-nitro-
• CAS No: 18491-91-3
• MF: C₁₂H₁₀N₄O₆S
• MW: 338.296000957489
• CID: 227273
• PubChem ID: 257658
• Update Time: 2025-04-19

Benzenamine,4,4'-sulfonylbis[2-nitro- Chemical and Physical Properties

Names and Identifiers

• Bis[3-nitro-4-aminophenyl]sulfone
• NSC-86042
• SCHEMBL1564742
• 4,4'-Sulfonylbis(2-nitroaniline)-{4-[(4-amino-3-nitrophenyl)sulfonyl]-2-nitrophenyl}amine
• SR-01000197734
• SR-01000197734-1
• DTXSID40292841
• 4,4'-diamino-3,3'-dinitrodiphenyl sulfone
• XJRXNRFOESSSRE-UHFFFAOYSA-N
• 18491-91-3
• NSC86042
• AKOS002384410
• 4-(4-amino-3-nitro-phenyl)sulfonyl-2-nitro-aniline
• 4-[(4-Amino-3-nitrophenyl)sulfonyl]-2-nitrophenylamine #
• Benzenamine,4,4'-sulfonylbis[2-nitro-

• Inchi： 1S/C12H10N4O6S/c13-9-3-1-7(5-11(9)15(17)18)23(21,22)8-2-4-10(14)12(6-8)16(19)20/h1-6H,13-14H2
• InChI Key： XJRXNRFOESSSRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N)(C1C=CC(=C(C=1)[N+](=O)[O-])N)(=O)=O

Computed Properties

• Exact Mass: 338.0322
• Monoisotopic Mass: 338.03210523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 186Ų

Experimental Properties

• PSA: 172.46